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Compound of Interest

Compound Name:
N-Hydroxy-4-

methylbenzenesulfonamide

Cat. No.: B178281 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This document provides immediate safety, operational, and

disposal guidance for N-Hydroxy-4-methylbenzenesulfonamide (CAS No. 1593-60-8).

Chemical Identifier and Hazard Information

Identifier Value

Chemical Name N-Hydroxy-4-methylbenzenesulfonamide

CAS Number 1593-60-8

Molecular Formula C7H9NO3S

Molecular Weight 187.22 g/mol

GHS Signal Word Danger

GHS Hazard Statements
H228: Flammable solidH315: Causes skin

irritationH319: Causes serious eye irritation

Personal Protective Equipment (PPE)
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Based on the known hazards, the following personal protective equipment is mandatory when

handling N-Hydroxy-4-methylbenzenesulfonamide to prevent skin and eye contact.

Protection Type Specific Recommendation

Hand Protection
Chemical-resistant, impervious gloves (e.g.,

nitrile rubber).

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles. A face shield may be required

for larger quantities or when there is a risk of

splashing.

Skin and Body Protection

Laboratory coat. For larger scale operations,

consider additional protective clothing to prevent

skin exposure.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated and ventilation is inadequate, a

NIOSH-approved respirator for dusts is

required.

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls and Preparation:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid form to minimize inhalation of any dust.

Ensure that an eyewash station and safety shower are readily accessible.

Before starting, clear the workspace of any unnecessary items and ensure all required

equipment is within reach.

2. Handling the Chemical:

Don the appropriate PPE as specified in the table above.

When weighing or transferring the solid, do so carefully to avoid generating dust.
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If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.[1]

3. In Case of a Spill:

Evacuate the immediate area if a significant amount is spilled.

For small spills, and while wearing appropriate PPE, cover the spill with an inert absorbent

material.

Collect the absorbed material into a suitable container for disposal.

Clean the affected area thoroughly.

Avoid generating dust during cleanup.[1]

4. First Aid Measures:

If on skin: Immediately wash with plenty of soap and water. If skin irritation occurs, seek

medical advice.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan
All waste materials containing N-Hydroxy-4-methylbenzenesulfonamide must be treated as

hazardous waste.

Chemical Waste:

Dispose of the chemical and any contaminated materials in a designated, labeled

hazardous waste container.
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Do not mix with other waste streams unless compatibility is known.

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as hazardous waste.

Once cleaned, the container can be disposed of according to institutional guidelines.

Visualizing the Handling Workflow
The following diagram illustrates the standard operating procedure for safely handling N-
Hydroxy-4-methylbenzenesulfonamide in a laboratory setting.
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Caption: Workflow for handling N-Hydroxy-4-methylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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